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Compound of Interest

Compound Name: Fluo-3 (sodium salt)

Cat. No.: B10769945 Get Quote

Executive Summary
Fluo-3 sodium salt (Fluo-3 pentasodium salt) represents a cornerstone in calcium signaling

quantification. Unlike its acetoxymethyl (AM) ester derivative—which is designed for membrane

permeability—the sodium salt form is membrane-impermeant and serves as the

thermodynamic "ground truth" for intracellular calcium calibration.

This guide provides a rigorous analysis of the physicochemical properties of Fluo-3 sodium

salt, specifically focusing on its calcium binding affinity (

), spectral characteristics, and temperature-dependent kinetics. It is designed for researchers
requiring high-precision quantification of cytosolic free calcium (

) in drug discovery and physiological assays.

Chemical & Photophysical Architecture
Fluo-3 is a fluorescein-based dye modified with a BAPTA-like chelator backbone. Its non-

ratiometric nature means its excitation and emission maxima do not shift upon calcium binding;

instead, it exhibits a massive quantum yield increase.[1]

Spectral Properties
The fluorescence enhancement mechanism relies on the suppression of photoinduced electron

transfer (PET) upon calcium chelation. In the unbound state, the BAPTA moiety quenches the

fluorophore. Calcium binding relieves this quenching, resulting in a
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-fold increase in fluorescence intensity.[2]

Property Value Notes

Excitation Max 506 nm
Compatible with 488 nm

Argon-ion lasers

Emission Max 526 nm
Detectable via standard FITC

filters

Quantum Yield (

-sat)
~0.14 - 0.18

Low fluorescence in unbound

state

Extinction Coefficient At 506 nm

Solubility Water, DMSO Stable at pH > 6.0

Thermodynamics of Calcium Binding
The defining characteristic of Fluo-3 sodium salt is its dissociation constant (

). Unlike ratiometric dyes (e.g., Fura-2), Fluo-3's

is temperature-dependent and sensitive to ionic strength.

Dissociation Constant ( ) Analysis
The standard

for Fluo-3 is typically cited as 390 nM at 22°C. However, for physiological relevance,
researchers must account for the thermal shift.

At 22°C (Standard Calibration):

At 37°C (Physiological Assays):

typically increases to ~800 - 900 nM.

Implication for Drug Development: Using the 22°C

value to calculate calcium concentrations in a 37°C HTS assay will systematically
underestimate intracellular calcium levels.
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Kinetic Rates
Fluo-3 exhibits rapid binding kinetics, making it suitable for tracking high-frequency calcium

oscillations (e.g., cardiomyocytes).

Dissociation Rate (

): Biexponential decay observed.[3]

Fast phase:

(at 22°C)

increases to

(at 37°C).

Slow phase:

.

Association Rate (

): Estimated

(diffusion limited).[3]

Binding Equilibrium Diagram
The following diagram illustrates the kinetic equilibrium and the factors influencing the bound

state.

Fluo-3 (Free)
(Non-Fluorescent)
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Protonation Interference
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Click to download full resolution via product page

Figure 1: Kinetic equilibrium of Fluo-3 calcium binding. Note the temperature dependence of

the dissociation rate.

Experimental Methodology: In Vitro Calibration
To determine the precise

for your specific experimental buffer, you must perform an in vitro calibration using the sodium
salt form. The AM ester cannot be used for this as it is insensitive to calcium until hydrolyzed.[1]

The EGTA Titration Protocol
This protocol uses a "zero calcium" buffer and a "saturating calcium" buffer to create a standard

curve.

Reagents:

Fluo-3 Pentasodium Salt:

dissolved in molecular grade water or DMSO.

Zero Ca Buffer: 10 mM K₂EGTA, 100 mM KCl, 10 mM MOPS (pH 7.2).

High Ca Buffer: 10 mM CaEGTA, 100 mM KCl, 10 mM MOPS (pH 7.2).

Workflow:

Prepare Dye Stock: Dilute Fluo-3 salt to a final concentration of 1

in the Zero Ca Buffer.

Measure

: Record fluorescence intensity (Ex 506 / Em 526).

Titration: Sequentially replace volumes of Zero Ca Buffer with High Ca Buffer to achieve

precise free
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steps (e.g., 0, 17 nM, 38 nM, ... 39

).

Note: Use a calculator (e.g., MaxChelator) to determine exact mixing ratios based on

temperature and pH.

Measure

: Record intensity at saturation.

Curve Fitting: Plot Fluorescence vs.

and fit to the equation:

Calibration Logic Flow
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Start: Fluo-3 Sodium Salt
(1 µM Stock)

Prepare Buffers:
A: 10mM EGTA (Zero Ca)

B: 10mM Ca-EGTA (Sat Ca)

Measure F_min
(100% Buffer A)

Reciprocal Dilution
Mix A & B to set [Ca²⁺]

Measure Fluorescence
at each [Ca²⁺] step

Next Point

Measure F_max
(100% Buffer B)

Calculate Kd
using Hill Equation

Click to download full resolution via product page

Figure 2: Step-by-step workflow for determining the dissociation constant (

) using reciprocal dilution.
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Comparative Analysis & Troubleshooting
Fluo-3 vs. Fluo-4
Fluo-4 is often preferred for imaging due to higher brightness, but Fluo-3 remains a standard

for flow cytometry and specific kinetic assays.

Feature Fluo-3 Fluo-4

Chlorine/Fluorine Subs. Chlorine Fluorine

Brightness High Very High (2x Fluo-3)

(22°C) 390 nM 345 nM

Loading Time ~60 min ~30-60 min

Troubleshooting Matrix
Issue Probable Cause Corrective Action

High Background (

)

Contaminating

in water/glassware

Use ultrapure water; acid-wash

glassware; add trace EGTA.

No Response to Hydrolysis failure (if AM) or

degradation

Use Sodium Salt to verify

reader function. Check dye

storage (-20°C).

Kd Drift Temperature mismatch

Ensure calibration buffer and

assay are at the exact same

temperature.

Low Dynamic Range pH < 6.5
Adjust buffer pH to 7.2 - 7.4.

Fluo-3 is pH sensitive.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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